Cas no 1263211-66-0 (4-Amino-3-furan-2-yl-1-morpholin-4-yl-butan-1-one)

• Product Name: 4-Amino-3-furan-2-yl-1-morpholin-4-yl-butan-1-one
• CAS No: 1263211-66-0
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5148781
• Update Time: 2025-09-27

4-Amino-3-furan-2-yl-1-morpholin-4-yl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(furan-2-yl)-1-morpholinobutan-1-one
• SB61815
• 4-Amino-3-furan-2-yl-1-morpholin-4-yl-butan-1-one
• 1-Butanone, 4-amino-3-(2-furanyl)-1-(4-morpholinyl)-

• Inchi： 1S/C12H18N2O3/c13-9-10(11-2-1-5-17-11)8-12(15)14-3-6-16-7-4-14/h1-2,5,10H,3-4,6-9,13H2
• InChI Key： BZUQDEJKPHBAPM-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC(C2=CC=CO2)CN)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• XLogP3: -0.8
• Topological Polar Surface Area: 68.7

Additional information on 4-Amino-3-furan-2-yl-1-morpholin-4-yl-butan-1-one

Comprehensive Overview of 4-Amino-3-furan-2-yl-1-morpholin-4-yl-butan-1-one (CAS No. 1263211-66-0): Properties, Applications, and Research Insights

The compound 4-Amino-3-furan-2-yl-1-morpholin-4-yl-butan-1-one (CAS No. 1263211-66-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a furan ring, a morpholine moiety, and an amino-functionalized butanone backbone, makes it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in the context of kinase inhibition and targeted therapy development.

One of the most searched questions about this compound revolves around its synthetic routes and purification methods. Current literature highlights multi-step organic synthesis involving furan-2-carbaldehyde and morpholine derivatives as key precursors. The amino group’s reactivity allows for further functionalization, making it valuable for creating libraries of analogs. Analytical techniques like HPLC and NMR are critical for verifying its purity, a topic frequently discussed in patent filings and academic journals.

In the realm of drug discovery, 4-Amino-3-furan-2-yl-1-morpholin-4-yl-butan-1-one is often investigated for its bioactivity. Recent studies suggest its potential role in designing small-molecule inhibitors for enzymes involved in inflammatory and proliferative diseases. This aligns with the growing demand for precision medicine and personalized therapeutics, which dominate current healthcare trends. Its lipophilicity and hydrogen-bonding capacity are also key factors in optimizing drug-like properties, a hot topic in computational chemistry forums.

From an industrial perspective, scalability and green chemistry principles are frequently associated with this compound. Environmental concerns have led to searches for solvent-free synthesis or catalytic methods to produce it sustainably. Companies specializing in custom synthesis often list it as a high-value building block, catering to the demand for high-purity intermediates in contract research organizations (CROs).

The safety profile of CAS No. 1263211-66-0 is another area of interest. While not classified as hazardous, proper handling guidelines emphasize storage under inert conditions to prevent degradation. Regulatory databases like REACH and FDA submissions provide insights into its compliance status, a recurring query among quality control professionals.

Emerging applications include its use in material science, particularly in designing functional polymers and coating additives. The furan ring’s electron-rich nature contributes to materials with enhanced thermal stability, a feature explored in patents related to advanced composites. This interdisciplinary appeal bridges gaps between chemistry and engineering, resonating with trends in smart materials development.

In summary, 4-Amino-3-furan-2-yl-1-morpholin-4-yl-butan-1-one exemplifies the convergence of synthetic innovation and applied research. Its relevance to biopharmaceuticals, sustainable chemistry, and advanced materials ensures its continued prominence in scientific discourse. Future studies may focus on structure-activity relationships (SAR) to unlock further therapeutic or industrial potential.